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Compound of Interest

Compound Name: Rauvotetraphylline A

Cat. No.: B15588983

Rauvotetraphylline A: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rauvotetraphylline A is a monoterpenoid indole alkaloid isolated from the aerial parts of
Rauvolfia tetraphylla, a plant belonging to the Apocynaceae family. This family of plants is a
rich source of structurally diverse and biologically active alkaloids, many of which have found
applications in traditional and modern medicine. Rauvotetraphylline A belongs to the
sarpagine class of indole alkaloids, which are characterized by a complex pentacyclic ring
system. This technical guide provides a detailed overview of the chemical structure,
physicochemical properties, isolation, and biological activities of Rauvotetraphylline A, based
on available scientific literature.

Chemical Structure and Properties

Rauvotetraphylline A possesses a unique and complex molecular architecture. Its structure
was elucidated through extensive spectroscopic analysis, including High-Resolution
Electrospray lonization Mass Spectrometry (HRESIMS), and one- and two-dimensional Nuclear
Magnetic Resonance (NMR) spectroscopy.

Table 1: Physicochemical and Spectroscopic Properties of Rauvotetraphylline A
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Property Value Reference
Molecular Formula C20H26N203 [1]
Molecular Weight 342.43 g/mol [1]
Appearance Amorphous powder [1]

[M+H]*+ 343.2024 (calcd. for
HRESIMS (m/z) [1]
C20H27N203, 343.2021)

UV (MeOH) Amax (l0g €) 211 (4.35), 275 (3.80) nm [1]
3407, 2925, 1630, 1468, 1235,

IR (KBI’) Vmax [1]
1035 cm~?

Table 2: 1H NMR Spectroscopic Data for Rauvotetraphylline A (500 MHz, CDCIs)
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Position o ppm Multiplicity (J in Hz)
3 3.85 m

5 3.25 m

60 2.10 m

6B 2.65 m

9 6.82 d (2.0)

10 6.62 dd (8.5, 2.0)
12 7.11 d (8.5)

14a 1.95 m

14B 2.30 m

15 2.55 m

16 2.90 m

17a 1.50 m

17B 1.75 m

18 1.16 d (6.3)

19 5.51 q(6.3)

21a 4.10 d (12.0)
21B 4.25 d (12.0)
N(4)-Me 2.45 s

Table 3: 13C NMR Spectroscopic Data for Rauvotetraphylline A (125 MHz, CDCls)
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Position o ppm
2 1355
3 58.9
5 52.1
6 215
7 108.9
8 128.1
9 110.1
10 118.9
11 149.8
12 122.5
13 145.2
15 35.1
16 60.2
17 30.5
18 12.5
19 125.8
20 135.1
21 65.8
N(4)-Me 42.3

Experimental Protocols
Isolation and Purification of Rauvotetraphylline A

The following protocol is a summary of the method described by Gao et al. (2012) for the
isolation of Rauvotetraphylline A from the aerial parts of Rauvolfia tetraphylla.
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Rauvolfia tetraphylla (9.5 kg)

Gir—dried, powdered aerial parts ofj

Y

[Extraction with 95% EtOH (3

x 20 L) at room temperaturej

A

/

[Concentration of the extract under reduced pressura

A

/

[ Suspension in H20 and partition with EtOch

Y

[Extraction of EtOAc fraction with 2% HCD

Y

[ Basification of acidic aqueous layer with NHs-H20 to pH 9-10 j

A\

[ Extraction with CHCIs to yield total alkaloids (80 g) j

A\

[Silica gel column chromatography (CHCls-MeOH gradiem)j

Y

[Collection of fractions (Fr. 1-80

Fr.5

Y

[Fr. 5 (10 g) subjected to Sephadex LH-20 (CHCIs-MeOH, 1:1)]

A\

[Further purification by RP-18 silica gel column (MeOH-H20 gradient)]

Y

[Preparative HPLC (MeOH—HzO)j

Rauvotetraphylline A (1, 3.5 mg)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588983#rauvotetraphylline-a-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15588983?utm_src=pdf-custom-synthesis
https://scispace.com/pdf/rauvotetraphyllines-a-e-new-indole-alkaloids-from-rauvolfia-2iruru3igx.pdf
https://www.benchchem.com/product/b15588983#rauvotetraphylline-a-chemical-structure-and-properties
https://www.benchchem.com/product/b15588983#rauvotetraphylline-a-chemical-structure-and-properties
https://www.benchchem.com/product/b15588983#rauvotetraphylline-a-chemical-structure-and-properties
https://www.benchchem.com/product/b15588983#rauvotetraphylline-a-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15588983?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

